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Compound of Interest

Compound Name: 2-Butanone, 4-methoxy-

Cat. No.: B1360277

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling and storage of 4-methoxy-2-
butanone. Adherence to these guidelines is crucial to ensure personnel safety and maintain the
integrity of the chemical.

Physical and Chemical Properties

4-Methoxy-2-butanone is a colorless liquid with the following properties:

Property Value Reference
Molecular Formula CsH1002 [11[2]
Molecular Weight 102.13 g/mol [3]
Boiling Point 122-127°C at 760 mmHg [1][2]
Flash Point 25.5°C [1112]
Density 0.891 g/cm? [11[2]
Soluble in many common
Solubility organic solvents such as [1]
ethanol, ether, and ketone.
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Hazard Identification and Safety Precautions

GHS Classification: Flammable liquid (Category 3). May cause skin, eye, and respiratory

irritation. [3]

Primary Hazards:

o Flammable: Vapors may form explosive mixtures with air. Keep away from heat, sparks,

open flames, and hot surfaces.[4][5]

« [rritant: May cause irritation upon contact with skin, eyes, and the respiratory tract.[1][3]

Personal Protective Equipment (PPE): A comprehensive list of recommended PPE is provided

below.

PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects against splashes.

Hand Protection

Butyl rubber or neoprene
gloves. Nitrile gloves may offer
short-term splash protection
but should be changed

immediately upon contact.

Provides a barrier against skin
contact. Butyl rubber is
generally recommended for

ketones.

Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

In poorly ventilated areas or
when dealing with large
quantities, use a NIOSH-
approved respirator with an

organic vapor (OV) cartridge.

Prevents inhalation of harmful

vapors.

Experimental Protocols
Receiving and Inspection
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Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name, concentration, and
hazard symbols.

Ensure the supplier's safety data sheet (SDS) is accessible.

Log the chemical into the laboratory's inventory system, noting the date of receipt.

Storage Protocol

e Location: Store in a cool, dry, and well-ventilated area specifically designated for flammable
liquids.[1]

e Temperature: Store at ambient room temperature.
o Containers: Keep the container tightly closed when not in use.[4][5]
» Incompatibilities: Store away from strong oxidizing agents.[1]

o Ventilation: Ensure the storage area has adequate ventilation to prevent the accumulation of
flammable vapors.

Dispensing and Handling Protocol

» Preparation:
o Ensure a safety shower and eyewash station are readily accessible.
o Work in a well-ventilated area, preferably within a chemical fume hood.

o Assemble all necessary equipment (e.g., glassware, stir plates) before handling the
chemical.

» Personal Protective Equipment (PPE):
o Don all required PPE as outlined in Section 2.

o Dispensing:
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[e]

Ground all containers and receiving equipment to prevent static discharge.

o

Use only non-sparking tools.

[¢]

Carefully pour the required amount of 4-methoxy-2-butanone, avoiding splashes.

[¢]

Immediately reseal the container after dispensing.

Post-Handling:
o Thoroughly wash hands with soap and water after handling.

o Clean any contaminated surfaces.

Spill Management

Evacuation: In case of a large spill, evacuate the immediate area and alert personnel.
Ventilation: Ensure the area is well-ventilated to disperse vapors.
Containment:

o For small spills, absorb the liquid with an inert absorbent material such as sand, silica gel,
or universal binder.

o Do not use combustible materials like sawdust.

Collection:

o Carefully scoop the absorbent material into a designated, labeled waste container.
Decontamination:

o Clean the spill area with a suitable solvent, followed by soap and water.

Waste Disposal:

o Dispose of the contaminated absorbent material and cleaning supplies as hazardous
waste in accordance with local, state, and federal regulations.
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Disposal Protocol

Waste Segregation:

o Collect waste 4-methoxy-2-butanone and any materials contaminated with it in a
dedicated, properly labeled hazardous waste container.

o Do not mix with incompatible waste streams.

Container Selection:

o Use a container that is compatible with flammable organic liquids. Glass or metal
containers are generally suitable.

Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name ("4-
methoxy-2-butanone"), and the associated hazards (e.g., "Flammable Liquid").

Storage of Waste:

o Store the waste container in a designated satellite accumulation area for hazardous
waste, away from ignition sources.

Disposal:

o Arrange for the disposal of the hazardous waste through a licensed professional waste
disposal service, following all institutional and regulatory guidelines.

Visualization

The following diagram illustrates the logical workflow for the safe handling of 4-methoxy-2-
butanone.
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Safe Handling Workflow for 4-Methoxy-2-butanone

Start: Require 4-Methoxy-2-butanone

:

Assess Hazards
(Flammable, Irritant)

l

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Prepare Work Area
(Fume Hood, Spill Kit, Eyewash)

Dispense Chemical

(Grounding, Non-sparking tools)

Perform Experiment

Spill Occurs?

Execute Spill Cleanup Protocol

Store Properly
(Cool, Dry, Ventilated, Away from Oxidizers)

Dispose of Waste
(Labeled, Segregated Container)

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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